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Compound of Interest

Compound Name: Zinc bromide dihydrate

Cat. No.: B092294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zinc bromide dihydrate (ZnBr₂·2H₂O) is an inorganic salt with significant applications across

various scientific and industrial domains. It serves as a dense, clear brine in oil and gas well

completion fluids, a Lewis acid catalyst in organic synthesis, and a component in the electrolyte

for zinc-bromine flow batteries.[1][2] Its hygroscopic nature and high solubility in water and

organic solvents make it a versatile reagent.[3][4] This technical guide provides a

comprehensive overview of the chemical properties of zinc bromide dihydrate, complete with

detailed experimental protocols and visualizations to support researchers and drug

development professionals in their work.

Chemical and Physical Properties
Zinc bromide dihydrate is a white, crystalline solid that is highly soluble in water, forming

acidic solutions.[5][6] It is also soluble in organic solvents such as ethanol and ether.[4] The

compound is hygroscopic, readily absorbing moisture from the air.[4][5]
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Property Value References

Chemical Formula ZnBr₂·2H₂O [5][7]

Molecular Weight 261.23 g/mol [7][8]

Appearance White crystalline solid/powder [1][5][7]

Melting Point >300 °C [7][9][10]

Boiling Point 650 °C (of anhydrous form) [7][11]

Density 4.201 g/mL at 25 °C [1][7]

Solubility in Water Highly soluble [3][4][5]

CAS Number 18921-13-6 [7][11]

Crystal Structure
The crystal structure of zinc bromide dihydrate is notably complex. It is not a simple lattice of

zinc and bromide ions with water molecules. Instead, it exists as a double salt with the

chemical formula [Zn(H₂O)₆][Zn₂Br₆].[12][13] This structure consists of two distinct ionic

complexes:

Hexaaquazinc(II) cation, [Zn(H₂O)₆]²⁺: In this complex, the zinc ion is octahedrally

coordinated to six water molecules.[12][13]

Hexabromodizincate(II) anion, [Zn₂Br₆]²⁻: This dimeric anion features two tetrahedral zinc

centers bridged by two bromide ions, with four terminal bromide ions.[4][13]

The individual octahedral and dimeric tetrahedral complexes are linked together by hydrogen

bonds between the oxygen atoms of the water ligands and the bromine atoms of the anionic

complex.[13]

Visualization of the Double Salt Structure
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Crystal Structure of Zinc Bromide Dihydrate
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Synthesis of Zinc Bromide Dihydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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